5-Amino-1-(3-methoxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile
Overview
Description
5-Amino-1-(3-methoxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile is a chemical compound that belongs to a family of 5-aminopyrazole derivatives . These compounds are bioactive agents and find a wide range of applications in the pharmaceutical and agrochemical industries .
Synthesis Analysis
The synthesis of 5-aminopyrazoles has been extensively studied. Various methods have been developed to synthesize these compounds, including chemical and enzymatic methods . Chemical methods involve the formation of cyclic structures by the reaction of alkyl halides with azides . Enzymatic methods involve the use of enzymes to catalyze the reactions .Scientific Research Applications
Drug Discovery
The compound is a valuable building block in drug discovery due to its N-heterocyclic amine structure, which is a key precursor in the preparation of active pharmaceutical ingredients. Its structural features make it a promising scaffold for the discovery of novel active pharmaceutical ingredients, especially in the realm of antiviral and antiproliferative agents .
Organic Synthesis
In modern organic synthesis, N-heterocyclic amines like 5-Amino-1-(3-methoxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile are essential. They serve as intermediates for the synthesis of bioactive molecules, natural products, and agrochemicals. The ongoing need for new and functionalized N-heterocyclic amines has driven the development of innovative synthetic methods .
Pharmacological Research
Pyrazole derivatives have attracted attention due to their wide range of physiological and pharmacological activities. This compound, with its pyrazole core, could be explored for its potential in various pharmacological applications, including treatments for cardiovascular diseases , inflammatory conditions , and as modulators of biological receptors .
Chemical Synthesis Methodology
The compound can be used in the development of new synthetic methodologies. For example, it can be involved in solvent-free condensation and reductive amination reactions, which are significant for the pharmaceutical industry for C–N bond construction due to their operational simplicity .
Biological Activity Probing
Due to its structural analogy with compounds that have a wide range of pharmacological properties, this compound can be used to probe novel reactivity and biological activity. It can be a part of the study to discover new antagonists for various hormones and growth factors .
Agrochemical Development
As an N-heterocyclic amine, it can be a precursor for the development of agrochemicals. Its reactivity can be harnessed to create compounds that serve as pesticides or growth regulators in agricultural applications .
Mechanism of Action
Target of Action
Similar compounds, such as 5-amino-1,2,4-thiadiazoles, have been identified as promising antibacterials against eskape pathogen strains .
Mode of Action
It’s worth noting that related compounds, such as 5-amino-1,2,4-thiadiazoles, have been synthesized via the reaction of n-chloroamidines with isothiocyanates . This suggests that the compound might interact with its targets in a similar manner.
Biochemical Pathways
Related compounds, such as 5-amino-1,2,4-thiadiazoles, have been found to exhibit potent antibacterial activity, suggesting that they may interfere with bacterial growth and replication pathways .
Result of Action
Related compounds, such as 5-amino-1,2,4-thiadiazoles, have been found to exhibit potent antibacterial activity, suggesting that they may inhibit bacterial growth and replication .
properties
IUPAC Name |
5-amino-1-(3-methoxyphenyl)-3-methylpyrazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O/c1-8-11(7-13)12(14)16(15-8)9-4-3-5-10(6-9)17-2/h3-6H,14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLEGCTIKOICUHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1C#N)N)C2=CC(=CC=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-1-(3-methoxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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